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Abstract
This document provides detailed application notes and protocols for the preparation, storage,

and handling of Laniquidar stock solutions for use in preclinical research. Laniquidar is a

potent, noncompetitive, third-generation P-glycoprotein (P-gp) inhibitor with an IC50 of 0.51

μM.[1] Proper preparation of stock solutions is critical for ensuring the accuracy and

reproducibility of experimental results. This guide is intended for researchers, scientists, and

drug development professionals.

Introduction to Laniquidar
Laniquidar (R101933) is a selective inhibitor of P-glycoprotein, a key multidrug resistance

transporter.[2] Its chemical formula is C37H36N4O3 and it has a molecular weight of 584.71

g/mol .[1][3] It is a white to off-white solid.[1] Laniquidar has been investigated in clinical

studies for acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[2] In a

research setting, it is a valuable tool for studying P-gp function and overcoming multidrug

resistance in cancer cells.

Quantitative Data Summary
The following table summarizes the key quantitative data for Laniquidar.
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Property Value Reference

Molecular Weight 584.71 g/mol [1]

Molecular Formula C37H36N4O3 [1]

Appearance White to off-white solid [1]

IC50 (P-glycoprotein) 0.51 μM [1]

Solubility in DMSO 10 mg/mL (17.10 mM) [1]

Powder Storage -20°C for 3 years [1]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
Materials and Equipment

Laniquidar powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened[1]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of Laniquidar Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Laniquidar in DMSO.
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Pre-weighing Preparation: Before handling the powder, ensure you are wearing appropriate

PPE.

Weighing Laniquidar: Accurately weigh out the desired amount of Laniquidar powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.85 mg of Laniquidar
(Molecular Weight = 584.71 g/mol ).

Dissolving in DMSO:

Add the weighed Laniquidar powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 5.85 mg of

Laniquidar, add 1 mL of DMSO.

It is crucial to use a newly opened or anhydrous DMSO, as hygroscopic DMSO can

significantly impact the solubility of the product.[1]

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes.

If the powder is not fully dissolved, sonicate the solution in an ultrasonic bath until it

becomes clear.[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is important to note that the final

concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1%) to avoid

solvent-induced toxicity.
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Example Dilution for a 10 µM Working Solution:

Perform a serial dilution of the 10 mM stock solution. For example, dilute the 10 mM stock

1:100 in cell culture medium to create a 100 µM intermediate solution.

Further dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve a final

concentration of 10 µM.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Mandatory Visualizations
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Preparation

Storage & Use

Start: Obtain Laniquidar Powder & Anhydrous DMSO

Weigh Laniquidar Powder

1.

Add Anhydrous DMSO

2.

Vortex & Sonicate to Dissolve

3.

Aliquot into Single-Use Tubes

4.

Store at -80°C (6 months) or -20°C (1 month)

5.

Dilute to Working Concentration in Media

6.

Use in Experiment

7.

Click to download full resolution via product page

Caption: Workflow for Laniquidar Stock Solution Preparation.
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Caption: Laniquidar's Mechanism of Action on P-gp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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